Cas no 104931-20-6 (Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI))

Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI) structure
104931-20-6 structure
Product Name:Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI)
CAS No:104931-20-6
MF:C16H24O10
MW:376.355766296387
CID:183198
Update Time:2024-03-01

Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI)
    • Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7
    • Cachineside V
    • Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,[1S-(1a,4aa,6a,7a,7aa)]-
    • Cyclopenta[c]pyran-4-carboxaldehyde, 1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-, (1S,4aS,6S,7R,7aS)- (9CI)
    • Inchi: 1S/C16H24O10/c1-16(23)9(19)2-7-6(3-17)5-24-14(10(7)16)26-15-13(22)12(21)11(20)8(4-18)25-15/h3,5,7-15,18-23H,2,4H2,1H3/t7-,8-,9+,10-,11-,12+,13-,14+,15+,16+/m1/s1
    • InChI Key: UQTCOYQNMMATHU-VHHPQQETSA-N
    • SMILES: [C@@H]1(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)OC=C(C=O)[C@@]2([H])C[C@H](O)[C@@](O)(C)[C@@]12[H]

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • XLogP3: -1.813

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • Boiling Point: 625.9±55.0 °C(Predicted)
  • PSA: 52.54
  • pka: 12.80±0.70(Predicted)

Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI) Related Literature

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